Cas no 2228901-82-2 (methyl 4-1-(aminomethyl)cyclopropyl-2-chlorobenzoate)

• Product Name: methyl 4-1-(aminomethyl)cyclopropyl-2-chlorobenzoate
• CAS No: 2228901-82-2
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6083604
• PubChem ID: 165742756
• Update Time: 2025-05-25

methyl 4-1-(aminomethyl)cyclopropyl-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminomethyl)cyclopropyl-2-chlorobenzoate
• methyl 4-[1-(aminomethyl)cyclopropyl]-2-chlorobenzoate
• EN300-1995224
• 2228901-82-2

• Inchi： 1S/C12H14ClNO2/c1-16-11(15)9-3-2-8(6-10(9)13)12(7-14)4-5-12/h2-3,6H,4-5,7,14H2,1H3
• InChI Key： QORCSUJWRQLUCR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1(CN)CC1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-1-(aminomethyl)cyclopropyl-2-chlorobenzoate

Methyl 4-(1-(Aminomethyl)cyclopropyl)-2-chlorobenzoate: A Comprehensive Overview

Methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate, with the CAS number 2228901-82-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to an aminomethyl moiety and a methyl ester group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The cyclopropyl ring in the molecule is known for its strained geometry, which can impart unique electronic and steric properties to the compound. This feature is particularly valuable in medicinal chemistry, where such properties can enhance the binding affinity of a drug candidate to its target receptor. Recent studies have highlighted the importance of strained rings like cyclopropane in improving the potency and selectivity of bioactive molecules.

The aminomethyl group attached to the cyclopropyl ring adds another layer of functionality to this compound. Amines are well-known for their ability to form hydrogen bonds, which are critical for molecular recognition and interaction in biological systems. This feature makes methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate a promising candidate for exploring interactions with proteins or enzymes in therapeutic contexts.

The methyl ester group at the benzoate position contributes to the overall stability and solubility of the compound. Ester groups are commonly used in pharmaceuticals to improve drug delivery and absorption. Recent advancements in esterification techniques have further enhanced the utility of such groups in designing drugs with optimal pharmacokinetic profiles.

From a synthetic perspective, methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate can be prepared through various routes, including coupling reactions and ring-opening strategies for cyclopropane derivatives. The synthesis of this compound often involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity.

Recent research has focused on the potential of this compound as a building block for more complex molecules, particularly in the development of new drug candidates. Its ability to undergo further functionalization while retaining its core structure makes it an attractive starting material for medicinal chemists.

In terms of biological activity, methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate has shown promise in preliminary assays targeting various disease states. For instance, studies have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). The combination of its structural features—namely, the cyclopropyl ring, aminomethyl group, and ester functionality—appears to confer favorable pharmacological properties.

Moreover, computational studies have provided insights into the molecular interactions that govern its bioactivity. Docking simulations have revealed that the compound can adopt conformations that allow it to fit into enzyme active sites effectively, suggesting a rational basis for its observed biological effects.

Looking ahead, methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate represents a valuable tool for advancing our understanding of structure-activity relationships (SAR) in drug design. Its modular structure allows for systematic modifications that can lead to improved bioavailability, efficacy, and safety profiles.

In conclusion, methyl 4-(1-(aminomethyl)cyclopropyl)-2-chlorobenzoate (CAS No: 2228901-82-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and versatile functional groups make it an ideal candidate for exploring novel therapeutic agents across various disease areas.